N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

• IUPAC Name: N-ethyl-2-naphthalen-1-yl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C23H21N3O2/c1-2-26(16-21-24-23(25-28-21)18-10-4-3-5-11-18)22(27)15-19-13-8-12-17-9-6-7-14-20(17)19/h3-14H,2,15-16H2,1H3
• InChI Key: QRXOZYYIAKFLCR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H21N3O2
• Molecular Weight: 371.4 g/mol

Description

N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide, also known as EONA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. EONA is a fluorescent probe that has been used to study various biological processes, including protein-protein interactions, enzyme activity, and cell signaling pathways. In

Scientific Research Applications

N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been used as a fluorescent probe to study various biological processes. One of the most significant applications of N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is in the study of protein-protein interactions. N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide can be used to label proteins of interest, and the fluorescence emitted by the probe can be used to monitor the interaction between the labeled proteins. N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has also been used to study enzyme activity, where the probe is used to monitor changes in fluorescence as a result of enzymatic activity. Additionally, N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been used to study cell signaling pathways, where the probe is used to monitor changes in fluorescence in response to specific signaling events.

Mechanism of Action

N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is a fluorescent probe that works by binding to specific molecules and emitting fluorescence when excited by light. The mechanism of action of N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is based on the principle of fluorescence resonance energy transfer (FRET). When N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is excited by light, it transfers energy to nearby molecules, which causes them to fluoresce. The fluorescence emitted by N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide can be used to monitor changes in the environment surrounding the probe, such as changes in pH, temperature, or the presence of specific molecules.
Biochemical and Physiological Effects:
N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been shown to have minimal biochemical and physiological effects on cells and tissues. The compound is relatively non-toxic, and its fluorescence emission does not interfere with normal cellular processes. However, it is important to note that the concentration of N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide used in experiments should be carefully controlled to avoid any potential toxic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide as a fluorescent probe is its high sensitivity and selectivity. N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide can be used to detect changes in the environment surrounding the probe at very low concentrations. Additionally, N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is relatively easy to use, and its fluorescence emission can be easily monitored using standard fluorescence microscopy techniques. However, there are also some limitations to using N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide in lab experiments. The synthesis of N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is challenging, and the compound is relatively expensive compared to other fluorescent probes. Additionally, the fluorescence emission of N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide can be affected by factors such as pH and temperature, which can complicate data interpretation.

Future Directions

There are several future directions for the use of N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide in scientific research. One area of interest is the development of new synthesis methods for N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide that improve the yield and purity of the compound. Additionally, there is potential for the use of N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide in vivo, where the probe could be used to study biological processes in living organisms. Another area of interest is the development of new applications for N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide, such as the study of membrane proteins or the detection of specific molecules in complex biological samples. Overall, N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has significant potential for use in scientific research, and continued exploration of its properties and applications is warranted.

Synthesis Methods

The synthesis of N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide involves a multi-step process that begins with the reaction of 2-naphthol with ethyl chloroacetate to form N-ethyl-2-(1-naphthyl)acetamide. This intermediate is then reacted with 3-phenyl-1,2,4-oxadiazole-5-carbaldehyde to form the final product, N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide. The synthesis of N-ethyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is challenging, and several modifications to the synthesis method have been proposed to improve the yield and purity of the compound.